4-(2-Methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)aniline

• CAS No.: 630126-03-3
• Molecular Formula: C11H10F3N3
• Molecular Weight: 241.21 g/mol
• IUPAC Name: 4-(2-methylimidazol-1-yl)-3-(trifluoromethyl)aniline
• InChI: InChI=1S/C11H10F3N3/c1-7-16-4-5-17(7)10-3-2-8(15)6-9(10)11(12,13)14/h2-6H,15H2,1H3
• InChI Key: WHLQHPOULXZENK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=C(C=C(C=C2)N)C(F)(F)F

Description

4-(2-Methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)aniline is a useful research compound. Its molecular formula is C11H10F3N3 and its molecular weight is 241.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2-methyl-1-(4-nitro-2-trifluoromethyl-phenyl)-1H-imidazole (6.0 g, 22.1 mmol) is dissolved in ethanol (100 mL). After hydrogenation catalyzed by palladium (10 wt % on activated carbon, wet, Degussa type, 1 g) under 1 atm H2 balloon for overnight, the reaction mixture is filtered through a pad of celite and washed with ethanol. The combined filtrate and washings are concentrated to afford the title compound, which is used for next reaction without any further purification.